Cas no 527-75-3 (Erythromycin B (~90%))

Erythromycin B (~90%) is a macrolide antibiotic derived from Saccharopolyspora erythraea, structurally similar to Erythromycin A but with distinct pharmacokinetic properties. This compound exhibits broad-spectrum antibacterial activity, primarily targeting Gram-positive and some Gram-negative bacteria by inhibiting protein synthesis via binding to the 50S ribosomal subunit. The ~90% purity ensures reliable performance in research and pharmaceutical applications, offering a well-characterized intermediate for derivative synthesis or mechanistic studies. Its stability under controlled conditions and consistent batch-to-batch quality make it suitable for analytical standards or antimicrobial investigations. Erythromycin B is particularly noted for its role in studying structure-activity relationships within the macrolide class.

Erythromycin B (~90%) structure

Product Name:Erythromycin B (~90%)

CAS No:527-75-3

MF:C₃₇H₆₇NO₁₂

MW:717.927393198013

CID:827617

PubChem ID:9918244

Update Time:2025-05-28

Erythromycin B (~90%) Chemical and Physical Properties

Names and Identifiers

- Erythromycin B
- 12-Deoxyerythromycin
- (3R,4S,6R,7R,9R,11R,12S,13R,14R)-6-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12-dihydroxy-4-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
- SCHEMBL193989
- Abbott-24091
- ERYTHROMYCIN, 12-DEOXY-
- BERYTHROMYCIN [INN]
- DTXSID501023765
- Berythromycine [INN-French]
- ERB
- BERYTHROMYCIN [WHO-DD]
- Erythromycin B (~90%)
- AN686JJ1YI
- Berythromycinum
- BDBM85998
- Beritromicina
- ERYTHROMYCIN B (150 MG)
- Abbot 24091
- ERYTHROMYCIN B [USP-RS]
- IDRYSCOQVVUBIJ-PPGFLMPOSA-N
- BRN 5206722
- C06653
- Berythromycin (USAN/INN)
- BERYTHROMYCIN [USAN]
- Q27103559
- (3R,4S,5S,6R,7R,9R,11R,12S,13R,14R)-6-{[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-14-ethyl-7,12-dihydroxy-4-{[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl]oxy}-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione (non-preferred name)
- CHEBI:28196
- CHEMBL3220708
- D03098
- 527-75-3
- (3R,4S,5S,6R,7R,9R,11R,12S,13R,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12-dihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
- ERYTHROMYCIN, 12-DEOXY
- UNII-AN686JJ1YI
- Berythromycin [USAN:INN]
- NS00011669
- Berythromycinum [INN-Latin]
- Berythromycin
- Berythromycine
- Erythromycin-B
- LMPK04000012
- (3R,4S,5S,6R,7R,9R,11R,12S,13R,14R)-4-(2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyloxy)-14-ethyl-7,12-dihydroxy-6-[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy]-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione
- Beritromicina [INN-Spanish]
- G91247
- Inchi： 1S/C37H67NO12/c1-14-26-20(4)29(40)21(5)28(39)18(2)16-36(9,44)33(50-35-30(41)25(38(11)12)15-19(3)46-35)22(6)31(23(7)34(43)48-26)49-27-17-37(10,45-13)32(42)24(8)47-27/h18-27,29-33,35,40-42,44H,14-17H2,1-13H3/t18-,19-,20+,21+,22+,23-,24+,25+,26-,27+,29+,30-,31+,32+,33-,35+,36-,37-/m1/s1
- InChI Key： IDRYSCOQVVUBIJ-PPGFLMPOSA-N
- SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)C([C@H](C)[C@H]([C@@H](C)[C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)=O)O

Computed Properties

Exact Mass: 717.46600
Monoisotopic Mass: 717.466327
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 50
Rotatable Bond Count: 7
Complexity: 1130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 9
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 174

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: >187oC (dec.)
Boiling Point: 807.6±65.0 °C at 760 mmHg
Flash Point: 442.2℃
Refractive Index: 1.526
Solubility: Chloroform (Slightly), Ethanol (Slightly), Ethyl Acetate (Slightly, Heated), Met
PSA: 173.68000
LogP: 2.67070
Vapor Pressure: 0.0±6.5 mmHg at 25°C

Erythromycin B (~90%) Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：-20?°C Freezer

Erythromycin B (~90%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E649975-10mg	Erythromycin B (~90%)	527-75-3		10mg	$ 148.00	2023-09-07
TRC	E649975-25mg	Erythromycin B (~90%)	527-75-3		25mg	$ 265.00	2023-09-07
TRC	E649975-50mg	Erythromycin B (~90%)	527-75-3		50mg	$481.00	2023-05-18
TRC	E649975-100mg	Erythromycin B (~90%)	527-75-3		100mg	$ 931.00	2023-09-07
TRC	E649975-250mg	Erythromycin B (~90%)	527-75-3		250mg	$2076.00	2023-05-18
TRC	E649975-500mg	Erythromycin B (~90%)	527-75-3		500mg	$2951.00	2023-05-18
A2B Chem LLC	AG25697-1mg	ERYTHROMYCIN B (150 MG)	527-75-3	~90%	1mg	$141.00	2024-04-19
A2B Chem LLC	AG25697-5mg	ERYTHROMYCIN B (150 MG)	527-75-3	~90%	5mg	$508.00	2024-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-362735-1 mg	Erythromycin B,	527-75-3		1mg	￥707.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-362735A-5 mg	Erythromycin B,	527-75-3		5mg	￥3,542.00	2023-07-10